Cas no 133933-56-9 (2-Thiophenepropanoic acid, beta-(aminomethyl)-, ethyl ester)

• Product Name: 2-Thiophenepropanoic acid, beta-(aminomethyl)-, ethyl ester
• CAS No: 133933-56-9
• MF: C₁₀H₁₅NO₂S
• MW: 213.29660153389
• CID: 2903732
• Update Time: 2023-08-10

2-Thiophenepropanoic acid, beta-(aminomethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenepropanoic acid, beta-(aminomethyl)-, ethyl ester

• Inchi： 1S/C10H15NO2S/c1-2-13-10(12)6-8(7-11)9-4-3-5-14-9/h3-5,8H,2,6-7,11H2,1H3
• InChI Key： QBLGDSZTNQPLSD-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CN)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 187
• XLogP3: 0.9
• Topological Polar Surface Area: 80.6